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Compound of Interest

Compound Name: 1-Chloroethanol

Cat. No.: B3344066

Essential Safety and Handling Guide for 1-
Chloroethanol

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 1-Chloroethanol in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe and compliant use of this chemical.

Understanding the Hazards

1-Chloroethanol (also known as 2-Chloroethanol or Ethylene chlorohydrin) is a hazardous
chemical that poses significant risks. It is a flammable liquid and vapor that is fatal if swallowed,
inhaled, or in contact with skin.[1][2][3][4] It also causes serious eye damage and may be
corrosive to metals.[1] Understanding these dangers is the first step toward safe handling.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to create a barrier against exposure. The following
table summarizes the required equipment.
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Body Part

Personal Protective
Equipment (PPE)

Specifications and Rationale

Eyes / Face

Chemical safety goggles and a

face shield

Goggles must meet ANSI
Z2.87.1 standards.[5] A face
shield provides full-face
protection against splashes,
which is crucial given the
chemical's severe effects on

eyes and skin.[4][5]

Hands

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Double-gloving is
recommended. Standard
rubber gloves may not offer
adequate protection.[6] Nitrile
gloves can provide short-term
protection.[5] Always inspect
gloves before use and change
them immediately upon contact

with the chemical.

Body

Chemical-resistant lab coat or

apron and long pants

A fully buttoned lab coat made
of a suitable material should
be worn over long pants and a
long-sleeved shirt to cover as
much skin as possible.[5]
Avoid polyester or acrylic
fabrics.[5]

Feet

Closed-toe, closed-heel

chemical-resistant shoes

Shoes must cover the entire

foot to protect against spills.[5]

Respiratory

Respirator (if required)

All handling of 1-Chloroethanol
must be done in a certified
chemical fume hood.[2][3] If
engineering controls like a
fume hood are not sufficient to
keep exposure below
permissible limits, a respirator
is required.[1][5] A self-
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contained breathing apparatus
(SCBA) should be used for

spill response or emergencies.

[2](3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is essential for minimizing risk.
Step 1: Preparation and Engineering Controls

o Ventilation: Confirm that the chemical fume hood is functioning correctly before starting any
work.

» Emergency Equipment: Ensure an eyewash station, safety shower, and fire extinguisher are
accessible and operational.

o Spill Kit: Have a spill kit ready with appropriate absorbent materials (e.g., sand, diatomite,
acid binders).[7]

» Container Inspection: Check the chemical container for any signs of damage or leaks before
moving it to the work area.

Step 2: Chemical Handling

Work Area: Conduct all work within the fume hood.[2][3]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, as the chemical is flammable.[1]

Tools: Use only non-sparking, explosion-proof tools.[1][3]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]
[3] Avoid inhaling vapors or mists.[4]

Hygiene: Do not eat, drink, or smoke in the work area.[1]

Step 3: Post-Handling and Cleanup
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o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[1][7]

e Clothing: Immediately remove any clothing that becomes contaminated.[1]

e Work Surface: Clean the work area within the fume hood after the procedure is complete.
Storage and Disposal Plan

Storage

» Location: Store in a cool, dry, and well-ventilated area designated for flammable and toxic
chemicals.[2][3][4]

o Container: Keep the container tightly closed.[1][6] Do not use metal containers.[1] Containers
should be resealed carefully after opening and kept upright.[4]

» Conditions: Keep away from heat, sparks, open flames, and other sources of ignition.[2][3]
The substance is moisture-sensitive; storing under an inert gas is recommended.[1][2][4]

e Incompatibilities: Store separately from incompatible materials such as strong acids, bases,
and metals.[3]

Disposal

o Waste Classification: 1-Chloroethanol is a hazardous waste and must be disposed of
accordingly. It is considered a halogenated solvent waste.[8]

e \Waste Collection:

o Collect waste 1-Chloroethanol and contaminated materials in a designated, properly
labeled, and sealed hazardous waste container.[9]

o Do not mix with non-halogenated solvent waste to avoid higher disposal costs.[8]

o Do not dispose of 1-Chloroethanol down the drain.[1][4][10]
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o Container Disposal: Empty chemical bottles must be triple-rinsed with a suitable solvent, with
the rinsate collected as hazardous waste.[10] The rinsed bottle should be labeled as "triple
rinsed" before disposal according to institutional guidelines.[10]

o Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health
and Safety (EHS) department.[10]

Caption: Workflow for the safe handling of 1-Chloroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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